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Compound of Interest

Compound Name: 2,5-Diiodobenzene-1,4-diol

Cat. No.: B076841 Get Quote

An In-depth Technical Guide to the Health and Safety Handling of 2,5-Diiodobenzene-1,4-diol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a formal Safety Data Sheet (SDS). While it is based on the most current

information available, a complete SDS for 2,5-Diiodobenzene-1,4-diol was not publicly

accessible at the time of writing. Users should always consult with their institution's safety office

and refer to any available SDS provided by the supplier.

Introduction
2,5-Diiodobenzene-1,4-diol is a halogenated aromatic compound with potential applications in

organic synthesis and pharmaceutical development.[1][2] As with any chemical reagent, a

thorough understanding of its potential hazards and the implementation of appropriate safety

protocols are paramount for the protection of laboratory personnel and the environment. This

guide provides a comprehensive overview of the known health and safety information for 2,5-
Diiodobenzene-1,4-diol, including its physical and chemical properties, identified hazards,

handling and storage procedures, and emergency response measures.

Physicochemical Properties
A clear understanding of the physical and chemical properties of a substance is the first step in

safe handling. The following table summarizes the known properties of 2,5-Diiodobenzene-
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1,4-diol.

Property Value

Chemical Formula C₆H₄I₂O₂

Molecular Weight 361.90 g/mol

CAS Number 13064-64-7

Appearance
White to light yellow to light orange

powder/crystal

Melting Point 198.0 to 202.0 °C

Boiling Point ~299.4 °C at 760 mmHg (Predicted)

Purity >95.0% (HPLC)(qNMR)

Synonyms for 2,5-Diiodobenzene-1,4-diol include 2,5-Diiodo-1,4-benzenediol, 1,4-Dihydroxy-

2,5-diiodobenzene, and 2,5-Diiodohydroquinone.[3]

Hazard Identification and Classification
Based on available information, 2,5-Diiodobenzene-1,4-diol is classified as a hazardous

substance. The following table outlines its GHS hazard classification.

Hazard Class GHS Classification Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Signal Word: Warning

Pictogram:

alt text
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Health and Safety Precautions
Given the identified hazards, stringent adherence to safety protocols is essential when handling

2,5-Diiodobenzene-1,4-diol.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE. However,

the following are recommended as a minimum:

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene) should be worn. Gloves

must be inspected before use and disposed of properly after handling the material.

Skin and Body Protection: A laboratory coat is required. For larger quantities or when there is

a risk of significant exposure, additional protective clothing may be necessary.

Respiratory Protection: While no specific respiratory protection is mandated under normal

use conditions with adequate ventilation, a NIOSH-approved respirator may be necessary if

dusts are generated and ventilation is insufficient.

Engineering Controls
Ventilation: Work with 2,5-Diiodobenzene-1,4-diol should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to minimize inhalation of any dust or vapors.

Eyewash Stations and Safety Showers: These emergency facilities must be readily

accessible in the immediate vicinity of where the compound is handled.[4]

Experimental Protocols and Handling Procedures
General Handling
The following workflow outlines the general procedure for safely handling 2,5-Diiodobenzene-
1,4-diol in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b076841?utm_src=pdf-body
https://www.benchchem.com/product/b076841?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA15335&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b076841?utm_src=pdf-body
https://www.benchchem.com/product/b076841?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Engineering Controls are Functional
(Fume Hood, Eyewash, Safety Shower)

Weigh and Handle Solid in Fume Hood

Avoid Inhalation of Dust and Contact with Skin/Eyes

Keep Container Tightly Closed When Not in Use

Decontaminate Work Area

Dispose of Waste in Accordance with Regulations

Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for handling 2,5-Diiodobenzene-1,4-diol.
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Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.

Incompatible with strong oxidizing agents and strong bases.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

First-Aid Measures
The following diagram illustrates the recommended first-aid procedures.

Exposure Event

First-Aid Response

Exposure to 2,5-Diiodobenzene-1,4-diol

If Inhaled:
Move to fresh air.

 Inhalation 

If on Skin:
Wash with plenty of soap and water.

If irritation occurs, seek medical advice.

 Skin Contact 

If in Eyes:
Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to do. Continue rinsing.
If irritation persists, seek medical advice.

 Eye Contact 

If Swallowed:
Seek immediate medical assistance.

 Ingestion 

Click to download full resolution via product page

Caption: First-aid procedures for exposure to 2,5-Diiodobenzene-1,4-diol.

Accidental Release Measures
Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a

suitable, labeled container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains. Collect the material and dispose of it as

hazardous waste.
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Ventilate the area and wash the spill site after material pickup is complete.

Toxicological Information
Detailed toxicological studies for 2,5-Diiodobenzene-1,4-diol are not widely available in the

public domain. The toxicological properties have not been fully investigated.[4] The known

hazards are based on its classification as a skin and eye irritant.

Toxicological Endpoint Data

Acute Toxicity No data available

Skin Corrosion/Irritation Causes skin irritation

Serious Eye Damage/Irritation Causes serious eye irritation

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) No data available

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Disposal Considerations
Dispose of 2,5-Diiodobenzene-1,4-diol and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not allow the material to enter

drains or waterways.

Conclusion
2,5-Diiodobenzene-1,4-diol is a valuable research chemical that must be handled with care

due to its irritant properties. By adhering to the safety precautions, handling procedures, and
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emergency protocols outlined in this guide, researchers can minimize the risks associated with

its use. It is imperative to always seek out the most current and comprehensive safety

information and to foster a strong culture of safety within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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